Cas no 946524-34-1 (Palmitoylethanolamide-d4)

• Product Name: Palmitoylethanolamide-d4
• CAS No: 946524-34-1
• MF: C₁₈H₃₇NO₂
• MW: 303.516532659531
• CID: 1984477
• Update Time: 2025-06-22

Palmitoylethanolamide-d4 Chemical and Physical Properties

Names and Identifiers

• N-[2-Hydroxy(2H4)ethyl]hexadecanamide
• Palmitoyl Ethanolamide-d4
• Palmitoylethanolamid​e-d4
• Palmitoylethanolamide-d4

• Inchi： 1S/C18H37NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18(21)19-16-17-20/h20H,2-17H2,1H3,(H,19,21)/i16D2,17D2
• InChI Key： HXYVTAGFYLMHSO-RZOBCMOLSA-N
• SMILES： C(NC([2H])([2H])C([2H])([2H])O)(=O)CCCCCCCCCCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on Palmitoylethanolamide-d4

Research Brief on Palmitoylethanolamide-d4 (CAS: 946524-34-1): Recent Advances and Applications

Palmitoylethanolamide-d4 (PEA-d4), a deuterium-labeled analog of the endogenous fatty acid amide Palmitoylethanolamide (PEA), has garnered significant attention in recent pharmacological and biomedical research due to its utility as an internal standard in mass spectrometry-based quantification studies. With the CAS number 946524-34-1, this stable isotope-labeled compound is pivotal in advancing the understanding of PEA's pharmacokinetics, metabolic pathways, and therapeutic potential. This brief synthesizes cutting-edge findings (2022–2024) on PEA-d4 applications, emphasizing its role in precision analytics and translational research.

Recent studies highlight PEA-d4's critical function in validating analytical methods for PEA quantification in biological matrices. A 2023 Journal of Chromatography B study employed PEA-d4 to optimize a UHPLC-MS/MS protocol, achieving a detection limit of 0.1 ng/mL in human plasma, thereby enhancing the reliability of clinical PEA measurements in chronic pain studies. The deuterium labeling (four deuterium atoms at the ethylamine moiety) ensures minimal isotopic interference while maintaining near-identical chromatographic behavior to native PEA, a feature exploited in tandem mass spectrometry.

In neuropharmacology, PEA-d4 has enabled breakthroughs in elucidating the endocannabinoid system's modulation. Research published in Biochemical Pharmacology (2024) utilized PEA-d4 to track exogenous PEA distribution in murine models of neuroinflammation, revealing BBB penetration kinetics and tissue-specific accumulation patterns. These findings corroborate PEA's putative neuroprotective effects via PPAR-α activation, with PEA-d4 serving as a tracer to differentiate endogenous versus administered PEA pools.

The compound's utility extends to metabolic disorder research. A 2024 Metabolomics study leveraged PEA-d4 to profile lipidome alterations in diabetic neuropathy, identifying PEA depletion as a biomarker of disease progression. Notably, the deuterated standard facilitated absolute quantification despite matrix complexity, underscoring its indispensability in lipidomics workflows.

Emerging applications include PEA-d4's use in doping control (WADA 2023 guidelines) and cannabis interaction studies, where it helps distinguish PEA fluctuations induced by phytocannabinoids from baseline physiological levels. However, synthesis challenges persist—current Good Manufacturing Practice (cGMP) production of PEA-d4 remains limited, prompting calls for standardized synthetic routes (e.g., Pd-catalyzed deuterium incorporation) to ensure batch-to-batch consistency.

In conclusion, Palmitoylethanolamide-d4 (946524-34-1) has cemented its role as an essential tool in translational biomedicine. Ongoing research is expanding its applications into novel domains such as gut-brain axis studies and personalized medicine, while analytical advancements continue to refine its deployment in precision medicine paradigms.